3,5-dichloro-2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H23Cl2N3O3
• Molecular Weight: 436.3 g/mol
• IUPAC Name: 3,5-dichloro-2-methoxy-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H23Cl2N3O3/c1-3-19(27)26-10-8-25(9-11-26)18-7-5-4-6-17(18)24-21(28)15-12-14(22)13-16(23)20(15)29-2/h4-7,12-13H,3,8-11H2,1-2H3,(H,24,28)
• InChI Key: XMGRLLSLRRLLFN-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC(=CC(=C3OC)Cl)Cl
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=C(C(=CC(=C3)Cl)Cl)OC

Description

3,5-dichloro-2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide, also known as SB-277011A, is a selective dopamine D3 receptor antagonist. This compound has gained significant attention in the field of neuroscience due to its potential therapeutic applications in treating addiction and other psychiatric disorders.

Mechanism of Action

3,5-dichloro-2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide acts as a selective antagonist of the dopamine D3 receptor. The dopamine D3 receptor is primarily expressed in the mesolimbic system, a brain region that is involved in reward processing and addiction. By blocking the dopamine D3 receptor, this compound reduces the rewarding effects of drugs of abuse and decreases drug-seeking behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its action as a dopamine D3 receptor antagonist. By blocking the dopamine D3 receptor, this compound reduces the release of dopamine in the mesolimbic system, which in turn reduces the rewarding effects of drugs of abuse. Additionally, this compound has been shown to increase the release of acetylcholine in the prefrontal cortex, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,5-dichloro-2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide for lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor and study its role in addiction and other psychiatric disorders. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on 3,5-dichloro-2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide. One area of interest is the potential use of this compound as a treatment for addiction and other psychiatric disorders in humans. Clinical trials are needed to determine the safety and efficacy of this compound in humans. Additionally, further research is needed to elucidate the precise mechanisms by which this compound exerts its effects on dopamine D3 receptors and other neurotransmitter systems. Finally, the development of more potent and selective dopamine D3 receptor antagonists may further advance our understanding of the role of this receptor in addiction and other psychiatric disorders.

Synthesis Methods

The synthesis of 3,5-dichloro-2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide involves several steps. The first step is the reaction of 2,4-dichloro-5-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-(4-propionyl-1-piperazinyl)aniline to form the amide intermediate. Finally, the amide intermediate is reacted with 3,5-dichloro-2-methoxybenzoyl chloride to produce this compound.

Scientific Research Applications

3,5-dichloro-2-methoxy-N-[2-(4-propionyl-1-piperazinyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications in treating addiction and other psychiatric disorders. It has been shown to reduce drug-seeking behavior in animal models of addiction, including cocaine, heroin, and nicotine. Furthermore, this compound has been shown to improve cognitive function in animal models of schizophrenia, suggesting that it may have potential as a treatment for this disorder as well.